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Compound of Interest

Compound Name: C.l. Acid Violet 48

Cat. No.: B1624508

In-Depth Technical Guide: C.l. Acid Violet 48

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.l. Acid Violet 48, focusing on its
chemical properties, synthesis, analytical methods, and potential applications in biomedical
research. The information is curated for professionals in research and development who
require detailed technical data and experimental insights.

Core Compound Information

C.l. Acid Violet 48 is an anthraquinone-based dye. Below are its fundamental chemical
identifiers and properties.

Property Value Reference
CAS Number 12220-51-8 [1]
Molecular Formula C37H38N2Na209S2 [2][3]
Molecular Weight 764.82 g/mol [2][3]

Dark reddish-brown or purple
Appearance [1]

powder
Solubility in Water 8 g/L at 20°C [1]
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Synthesis and Manufacturing

The synthesis of C.lI. Acid Violet 48 is a multi-step process.[1] It begins with the condensation
of 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid with 2,4,6-
Trimethylbenzenamine. This is followed by a second condensation reaction with 4-Tert-
Octylphenol. The final step involves sulfonation using fuming sulfuric acid to yield the final
product.[1]

Synthesis Workflow

Below is a DOT script representation of the synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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